Cas no 1261978-53-3 (2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid)

• Product Name: 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid
• CAS No: 1261978-53-3
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• MDL: MFCD18322674
• CID: 1219762
• PubChem ID: 53228493
• Update Time: 2025-11-07

2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid
• DTXSID60692026
• 2-(4-Chloro-3-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
• 1261978-53-3
• 4'-Chloro-3'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322674

• MDL： MFCD18322674
• Inchi： 1S/C16H13ClO4/c1-9-4-3-5-11(14(9)15(18)19)10-6-7-13(17)12(8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： JFMVCWNJOBVTLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 304.0502366g/mol
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid

Comprehensive Overview of 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid (CAS No. 1261978-53-3)

2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid (CAS No. 1261978-53-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced materials and bioactive molecules. With the increasing demand for high-purity intermediates and custom synthesis solutions, this compound has become a focal point for researchers and manufacturers alike.

The molecular structure of 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid features a chloro-substituted phenyl ring and a methoxycarbonyl group, which contribute to its versatility in chemical reactions. These functional groups make it an excellent candidate for cross-coupling reactions and esterification processes, which are critical in the synthesis of complex organic molecules. Researchers are particularly interested in its potential applications in drug discovery and agrochemical development, where precision and efficiency are paramount.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis. As environmental concerns grow, the chemical industry is shifting toward eco-friendly processes, and 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid has emerged as a key player in this transition. Its ability to participate in catalytic reactions with minimal waste generation aligns with the principles of atom economy and reduced carbon footprint.

Another area of interest is the compound's role in material science. Its structural properties make it suitable for designing advanced polymers and functional coatings. These applications are particularly relevant in industries such as electronics, automotive, and packaging, where performance and durability are critical. The compound's thermal stability and compatibility with other materials further enhance its utility in these sectors.

From a commercial perspective, the demand for 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid is driven by its high purity and consistent quality. Suppliers and manufacturers are investing in advanced analytical techniques to ensure compliance with international standards. This focus on quality control is essential for meeting the stringent requirements of pharmaceutical and specialty chemical markets.

In summary, 2-(4-chloro-3-methoxycarbonylphenyl)-6-methylbenzoic Acid (CAS No. 1261978-53-3) is a multifaceted compound with broad applications across various industries. Its significance in drug development, sustainable chemistry, and material innovation underscores its value in modern scientific and industrial contexts. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation.